2-(4-Fluorophenyl)-2-(6-(trifluoromethyl)pyridin-3-yl)acetonitrile

• Molecular Formula: C14H8F4N2
• Molecular Weight: 280.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetonitrile
• InChI: InChI=1S/C14H8F4N2/c15-11-4-1-9(2-5-11)12(7-19)10-3-6-13(20-8-10)14(16,17)18/h1-6,8,12H
• InChI Key: OLJWDZJDDYMNTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C#N)C2=CN=C(C=C2)C(F)(F)F)F

Description

2-(4-Fluorophenyl)-2-(6-(trifluoromethyl)pyridin-3-yl)acetonitrile is a useful research compound. Its molecular formula is C14H8F4N2 and its molecular weight is 280.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(4-fluorophenyl)acetonitrile (2 g, 14.8 mmol) in DME (50 mL) was degassed. KOtBu (6.63 g, 59.2 mmol) was added in portions. After addition was completed, the mixture was stirred for 5 min at room temperature and a brown suspension was formed. Then 5-bromo-2-(trifluoromethyl)pyridine (6.69 g, 29.6 mmol) was added followed by Pf(dppf)Cl2 (1.35 g, 1.48 mmol). The resulting mixture was heated to 60° C. for 4 h. The reaction mixture was cooled to room temperature and quenched by aq. NH4Cl to pH=5˜6. The mixture was extracted with EtOAc (50 mLx3). The combined organic layer was washed with brine, dried over Na2SO4 and concentrated. The residue was purified by flash combi (Petroleum ether/EtOAc=15:1) to give 2-(4-fluorophenyl)-2-(6-(trifluoromethyl)pyridin-3-yl)acetonitrile (18 g, ˜70% purity +350 mg, pure, yield: 51.8%). 1H NMR (CDCl3 400 MHz) c58.98 (s, 1H), 7.89 (dd, J=8.4, 2.4 Hz, 1H), 7.73 (d, J=8.4 Hz, 1H), 7.40-7.30 (m, 2H), 7.20-7.10 (m, 2H), 5.26 (s, 1H).